Cas no 42990-62-5 (L-2-Aminooxy-3-phenylpropanoic acid)
L-2-Aminooxy-3-phenylpropanoic acid is a specialized amino acid derivative featuring an aminooxy functional group attached to the α-carbon of phenylalanine. This structural modification enhances its utility as a key intermediate in peptide synthesis and bioconjugation applications. The aminooxy group enables efficient oxime ligation with carbonyl compounds, facilitating stable bond formation under mild conditions. Its chiral L-configuration ensures compatibility with biological systems, making it valuable for protein modification, glycoconjugate synthesis, and drug delivery systems. The phenyl group provides aromatic character, influencing solubility and interaction properties. This compound exhibits high purity and stability, suitable for rigorous research in chemical biology and pharmaceutical development. Its unique reactivity profile offers advantages over traditional amino acids in site-specific labeling and biomolecule engineering.
42990-62-5 structure
Product Name:L-2-Aminooxy-3-phenylpropanoic acid
CAS No:42990-62-5
MF:C9H11NO3
MW:181.188542604446
CID:928633
Update Time:2025-07-02
L-2-Aminooxy-3-phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- l-2-aminooxy-3-phenylpropionic acid
- (S)-2-aminooxy-3-phenylpropanoic acid
- L-2-Aminooxy-3-phenylpropanoic acid
- L-α-(Aminooxy)-β-phenylpropionic Acid
- alpha-aminooxy-beta-phenylpropionic acid
- 3-(2-aminooxyphenyl)propanoic acid
- Benzenepropanoic acid, α-(aminooxy)-, (αS)-
- (S)-2-aminooxy-3-phenylpropanoicaci
-
- Inchi： 1S/C9H11NO3/c10-13-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/t8-/m0/s1
- InChI Key： BRKLOAHUJZWUQQ-QMMMGPOBSA-N
- SMILES： C1(C=CC=CC=1)C[C@H](ON)C(=O)O
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1.4
Experimental Properties
- Color/Form: White crystalline powder.
- Density: 1.260±0.06 g/cm3(Predicted)
- Boiling Point: 371.4±35.0 °C(Predicted)
- Solubility: Soluble in acetone and ethanol, almost insoluble in water
- pka: 2.82±0.10(Predicted)
L-2-Aminooxy-3-phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | AA5139-100mg |
L-2-Aminooxy-3-phenylpropanoic acid |
42990-62-5 | ≥98% | 100mg |
￥9800元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | AA5139-25mg |
L-2-Aminooxy-3-phenylpropanoic acid |
42990-62-5 | ≥98% | 25mg |
￥3400元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | AA5139-5mg |
L-2-Aminooxy-3-phenylpropanoic acid |
42990-62-5 | ≥98% | 5mg |
￥950元 | 2023-09-15 | |
| MedChemExpress | HY-134230-5mg |
L-2-Aminooxy-3-phenylpropanoic acid |
42990-62-5 | 99.8% | 5mg |
￥4500 | 2025-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L923149-5mg |
L-α-(Aminooxy)-β-phenylpropionic Acid |
42990-62-5 | 98% | 5mg |
￥1,632.00 | 2022-01-11 | |
| TRC | A633450-5mg |
L-α-(Aminooxy)-β-phenylpropionic Acid |
42990-62-5 | 5mg |
$ 130.00 | 2021-05-08 | ||
| TRC | A633450-25mg |
L-α-(Aminooxy)-β-phenylpropionic Acid |
42990-62-5 | 25mg |
$ 580.00 | 2021-05-08 | ||
| TRC | A633450-50mg |
L-α-(Aminooxy)-β-phenylpropionic Acid |
42990-62-5 | 50mg |
$ 1075.00 | 2021-05-08 | ||
| Aaron | AR00D83U-5mg |
L-2-AMINOOXY-3-PHENYLPROPIONIC ACID |
42990-62-5 | 98% | 5mg |
$307.00 | 2025-02-12 | |
| Aaron | AR00D83U-25mg |
L-2-AMINOOXY-3-PHENYLPROPIONIC ACID |
42990-62-5 | 98% | 25mg |
$1390.00 | 2025-02-12 |
L-2-Aminooxy-3-phenylpropanoic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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